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Compound of Interest

Compound Name: Hexa-D-arginine

Cat. No.: B1139627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Synonyms and Identifiers
Hexa-D-arginine is a synthetic peptide that has garnered significant attention for its potent and

specific inhibition of furin and related proprotein convertases. Due to its widespread use in

research, it is known by several synonyms and identifiers:

Furin Inhibitor II[1][2][3][4][5][6][7]

H-D-Arg-D-Arg-D-Arg-D-Arg-D-Arg-D-Arg-NH2[2]

D-arginyl-D-arginyl-D-arginyl-D-arginyl-D-arginyl-D-argininamide[2]

Hexa-D-arginine amide[5][6][8][9]

D6R[8][9]

rrrrrr-NH2[8]

H-(D)RRRRRR-NH₂[10]

(D)RRRRRR-NH₂[6]

Furin Inhibitor II trifluoroacetate salt[5]
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Hexa-D-arginine TFA[11]

Mechanism of Action and Biochemical Properties
Hexa-D-arginine is a competitive inhibitor of furin, a member of the subtilisin-like proprotein

convertase (PC) family.[10] These enzymes are crucial for the proteolytic maturation of a wide

array of precursor proteins into their biologically active forms. Furin recognizes and cleaves

proteins at specific amino acid sequences, typically multi-basic motifs like Arg-X-Lys/Arg-Arg↓.

By mimicking the substrate binding site, Hexa-D-arginine potently blocks the catalytic activity

of furin.[10] This inhibition prevents the processing of various proproteins, including those

involved in pathological processes such as viral entry and bacterial toxin activation.[3][4][8] The

use of D-amino acids in its structure confers resistance to proteolysis, enhancing its stability for

in vitro and in vivo applications.[9][10]

Quantitative Inhibition Data
The inhibitory potency of Hexa-D-arginine against several proprotein convertases has been

quantified, with the inhibition constant (Ki) being a key metric.

Target Enzyme Inhibition Constant (Ki) References

Furin 106 nM [1][3][4][7][8][10][12]

PACE4 (PC4) 580 nM [1][4][7][8][10][12]

PC1 (PC1/3) 13.2 µM [1][4][7][8][10][12]

Signaling Pathway Inhibition
The inhibitory action of Hexa-D-arginine on furin has significant downstream effects on various

signaling and activation pathways. A key application is the prevention of pathogen entry and

toxin activation.
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Mechanism of Furin Inhibition by Hexa-D-arginine
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Workflow for PEA Cytotoxicity Inhibition Assay
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Logical Flow of In Vivo Anthrax Toxemia Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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